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Compound of Interest

5-(2-fluorophenyl)-2,3-dihydro-1H-
Compound Name:

indole
CAS No.: 893735-25-6
Cat. No.: B3164791

Get Quote

\ J

Document Control:
e Scope: Research-grade 5-(2-fluorophenyl)indoline scaffolds and derivatives.
e Primary Application: Medicinal Chemistry (CNS/Urology targets), Intermediate Synthesis.[1]

» Status: Predictive Technical Guidance (Not a substitute for vendor-specific SDS).

Part 1: Physiochemical Profiling & Hazard
Identification[1]
The Structural Anchor

Because specific Safety Data Sheets (SDS) for novel 5-(2-fluorophenyl)indoline derivatives are
often unavailable during early discovery, safety protocols must be derived via Read-Across
Methodology.[1][2] This technique interpolates data from the parent scaffold (Indoline) and the
metabolic implications of the fluorinated substituent.
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Core Scaffold Analysis:

¢ Indoline (2,3-dihydroindole): A reduced form of indole.[1][2] Unlike indole, indoline is a
secondary amine and is significantly more basic (

for the conjugate acid). It is prone to oxidation back to the indole form.[1]

o 5-(2-fluorophenyl) Moiety: The addition of a fluorinated phenyl ring at the C5 position
increases lipophilicity (

) and metabolic stability.[1][2] The C-F bond is extremely strong (approx. 116 kcal/mol),
generally blocking metabolic hydroxylation at that specific site, but potentially redirecting
metabolism to the indoline nitrogen or the phenyl ring's para-position.

Predictive GHS Classification

Based on the quantitative structure-activity relationship (QSAR) of similar halogenated
indolines (e.g., CAS 496-15-1, CAS 399-52-0), the following GHS classifications are the
minimum baseline for risk assessment.
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Hazard Statement

Mechanism/Justific

Hazard Class Category .
(H-Code) ation
) Consistent with
. H302: Harmful if _ o o
Acute Toxicity (Oral) Cat4 indoline/indole toxicity
swallowed.[1][2][3] _
profiles.[1][3][4]
) ) Secondary amine
Skin H315: Causes skin ) i
] o Cat2 o functionality acts as a
Corrosion/Irritation irritation.[1][2][5][6]1[ 7] o
local irritant.[1]
H319: Causes serious  Basic nitrogen can
Serious Eye Damage Cat 2A eye irritation.[1][2][3] cause corneal opacity
[5161[71[8] if untreated.[1]
) H335: May cause o ]
STOT - Single ) S Volatile intermediates
Cat3 respiratory irritation.[1] ] ]
Exposure or dust inhalation.[1]
[21[51[7]
Critical: Indolines can
H317: May cause act as haptens,
Sensitization (Skin) Cat 1B allergic skin reaction. binding to skin

[1](2]

proteins to trigger

immune responses.[1]

Part 2: Predictive Hazard Assessment Workflow
(Visualization)

The following diagram outlines the logic flow for determining safety protocols for new

derivatives where no specific SDS exists.

© 2026 BenchChem. All rights reserved.

3/9

Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/Indoline
https://fluorochem.co.uk/product/F008354/
https://www.chemicalbull.com/images/product/MSDS-indoline.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Indoline
https://www.chemicalbull.com/images/product/MSDS-indoline.pdf
https://www.researchgate.net/publication/316068904_Synthesis_and_Anti-Proliferative_Activity_of_Biphenyl_Derived_5-Substituted-Indolin-2-Ones
https://pubchem.ncbi.nlm.nih.gov/compound/Indoline
https://fluorochem.co.uk/product/F008354/
https://www.fishersci.com/store/msds?partNumber=AC311920010&countryCode=US&language=en
https://www.tcichemicals.com/GB/en/p/I0033
https://wap.guidechem.com/encyclopedia/indoline-dic4493.html
https://pubchem.ncbi.nlm.nih.gov/compound/Indoline
https://pubchem.ncbi.nlm.nih.gov/compound/Indoline
https://fluorochem.co.uk/product/F008354/
https://www.chemicalbull.com/images/product/MSDS-indoline.pdf
https://www.fishersci.com/store/msds?partNumber=AC311920010&countryCode=US&language=en
https://www.tcichemicals.com/GB/en/p/I0033
https://wap.guidechem.com/encyclopedia/indoline-dic4493.html
https://www.airgas.com/msds/001061.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Indoline
https://pubchem.ncbi.nlm.nih.gov/compound/Indoline
https://fluorochem.co.uk/product/F008354/
https://www.fishersci.com/store/msds?partNumber=AC311920010&countryCode=US&language=en
https://wap.guidechem.com/encyclopedia/indoline-dic4493.html
https://pubchem.ncbi.nlm.nih.gov/compound/Indoline
https://pubchem.ncbi.nlm.nih.gov/compound/Indoline
https://fluorochem.co.uk/product/F008354/
https://pubchem.ncbi.nlm.nih.gov/compound/Indoline
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3164791?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory
Check Availability & Pricing

New Derivative:
5-(2-fluorophenyl)indoline-R

Check Nitrogen (N1)
Substitution

Check C5 Substituent
(Fluorophenyl)

Metabolic Block
(Increases Stability)

No (Amide/Sulfonamide)|Yes

MODERATE RISK: HIGH RISK:
Reduced basicity Oxidation prone
Stable Solid Skin Sensitizer

Protocol B: : : Protocol A:
Standard Fume Hood | : Handle under Inert Gas (Ar/N2)
I
1

Single Nitrile Glove l Double Glove (Nitrile/Laminate) :
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Figure 1: Decision logic for handling 5-(2-fluorophenyl)indoline derivatives based on N1-
substitution status.[1][2]

Part 3: Handling, Storage, and Synthesis Safety[9]
The "Self-Validating" Storage System

Indoline derivatives are susceptible to auto-oxidation, converting to the corresponding indole
(which changes biological activity and color).[1][2] A self-validating storage system uses visual

cues to confirm compound integrity.[1][2]

o Container: Amber glass vials (UV protection) with PTFE-lined caps.
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e Atmosphere: Argon backfill is mandatory for free-base indolines.[1][2]

e Visual Validator: Pure 5-(2-fluorophenyl)indoline derivatives are typically off-white to pale
yellow solids.[1][2]

o Validation Check: If the solid turns brown or dark orange, auto-oxidation to the indole or N-
oxide formation has occurred.[1][2] Re-purify immediately.

Synthesis Safety: The Suzuki Coupling

These derivatives are commonly synthesized via a Suzuki-Miyaura coupling of 5-bromoindoline
and 2-fluorophenylboronic acid.[1][2]

Critical Hazard Control Points (HCP):
e HCP 1: Catalyst Handling (Pd): Palladium catalysts (e.g.,

) can be sensitizers.[1] Weigh in a static-free environment.

e HCP 2: Boronic Acid Toxicity: 2-fluorophenylboronic acid (CAS 1993-03-9) is an irritant.[1][2]
While less toxic than the indoline, it should not be inhaled.

e HCP 3: Solvent Systems: Reactions often use DMF or Dioxane.[1]
o DMF: Reprotoxic (Category 1B).[1] Use only in a functioning fume hood.[1]

o Dioxane: Carcinogen and peroxide former.[1] Test for peroxides before heating.[1]

Personal Protective Equipment (PPE) Matrix
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Component Recommendation Rationale

Indolines penetrate latex

rapidly.[1][2] Double glovin
Gloves (Routine) Nitrile (Double Layer) P .y[ I ]_ d 9

provides a visual breach

indicator.[1]

Required if handling
DMF/DCM solutions of the
compound for extended
periods.[1][2]

Gloves (Solvent) Silver Shield / Laminate

If handling powder outside a
hood (NOT recommended).[1]
[2] Use P100 if particle size is
<10pm.[1]

Respiratory N95 / P2 (Minimum)

Safety glasses are insufficient
Eye Protection Chemical Goggles due to the corrosive potential

of the basic amine.[1][2]

Part 4: Emergency Response & Toxicology[1]
First Aid Protocols

 Inhalation: Move to fresh air. If wheezing occurs (common with amine inhalation), administer
oxygen.[1] Do not use mouth-to-mouth resuscitation if the patient inhaled the dust; use a
pocket mask.[1][2]

e Skin Contact:
o Blot excess chemical (do not rub, which drives it into pores).[1]

o Wash with polyethylene glycol (PEG 400) followed by soap and water.[1] Indolines are
lipophilic; water alone is often ineffective.[1]

o Eye Contact: Flush for 15 minutes minimum.[1][9][10] The basicity of the indoline nitrogen
can cause saponification of corneal lipids.[1]
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Toxicological Mechanism (CNS Implications)

Researchers must be aware that 5-substituted indolines are privileged scaffolds for 5-HT
(Serotonin) receptor modulation (specifically 5-HT2C and 5-HT6).[1][2]

o Acute Effect: Accidental systemic exposure may result in serotonergic effects: dilated pupils,
tachycardia, agitation, or tremor.

o Antidote Awareness: There is no specific antidote.[1] Treatment is supportive
(benzodiazepines for agitation).[1]

Part 5: Synthesis Workflow & Safety Integration[1]

The following diagram illustrates the safe synthesis pathway, highlighting where safety checks
must be integrated into the chemical workflow.

5-Bromoindoline
(Genetteen \
2-Fluorophenyl- Suzuki Coupling Ventilation Check Workup Purification 5-(2-fluorophenyl)indoline
boronic acid (Pd Cat, Base, Heat) (DMF/Organic Vapors) (Extraction) (Column Chrom.) (Store under Argon)
Check Peroxides
(If Dioxane used)

Click to download full resolution via product page
Figure 2: Safety integration points during the Suzuki coupling synthesis of the target derivative.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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